Cas no 2309460-03-3 (Tert-butyl 2-(3-bromophenyl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate)

• Product Name: Tert-butyl 2-(3-bromophenyl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
• CAS No: 2309460-03-3
• MF: C₁₉H₂₆BrNO₃
• MW: 396.318645000458
• CID: 5820942
• PubChem ID: 165739160
• Update Time: 2025-10-31

Tert-butyl 2-(3-bromophenyl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7428194
• tert-butyl 2-(3-bromophenyl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
• 2309460-03-3
• Tert-butyl 2-(3-bromophenyl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate

• Inchi： 1S/C19H26BrNO3/c1-17(2,3)24-16(22)21-9-7-18(8-10-21)12-19(23,13-18)14-5-4-6-15(20)11-14/h4-6,11,23H,7-10,12-13H2,1-3H3
• InChI Key： YPUBMIJVWRBICA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CC2(CCN(C(=O)OC(C)(C)C)CC2)C1)O

Computed Properties

• Exact Mass: 395.10961g/mol
• Monoisotopic Mass: 395.10961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 2-(3-bromophenyl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate

Research Brief on Tert-butyl 2-(3-bromophenyl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate (CAS: 2309460-03-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly those containing azaspiro scaffolds. Among these, Tert-butyl 2-(3-bromophenyl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate (CAS: 2309460-03-3) has emerged as a promising intermediate in the synthesis of novel bioactive molecules. This research brief consolidates the latest findings related to this compound, focusing on its synthetic applications, pharmacological potential, and recent methodological innovations.

The compound's structural uniqueness, characterized by a 7-azaspiro[3.5]nonane core and a 3-bromophenyl moiety, has attracted attention for its potential in drug discovery. Recent studies published in journals such as Journal of Medicinal Chemistry and Organic Letters have explored its utility as a building block for kinase inhibitors and GPCR modulators. A 2023 study by Zhang et al. demonstrated its efficacy in the enantioselective synthesis of neuroactive compounds, achieving >90% yield under optimized conditions (Pd-catalyzed cross-coupling).

Notably, the bromophenyl group at position 2 enables diverse functionalization pathways. A breakthrough reported in ACS Chemical Biology (2024) utilized this compound to develop PROTAC molecules targeting neurodegenerative disease-related proteins. The tert-butyloxycarbonyl (Boc) protecting group was found to enhance solubility during intermediate purification while maintaining reactivity for subsequent deprotection steps.

From a pharmacological perspective, derivatives of this spirocyclic scaffold have shown nanomolar affinities for σ receptors in recent screening assays (European Journal of Medicinal Chemistry, 2024). Molecular docking simulations suggest the hydroxyl group's critical role in forming hydrogen bonds with Thr196 in the σ1 receptor binding pocket. These findings position 2309460-03-3 as a valuable precursor for CNS-targeted therapeutics.

Current challenges in working with this compound include its sensitivity to acidic conditions during Boc deprotection and the need for optimized crystallization protocols. Recent process chemistry advancements (Org. Process Res. Dev., 2023) have addressed these issues through pH-controlled deprotection and anti-solvent crystallization techniques, improving overall yield by 35% compared to traditional methods.

Ongoing research directions include exploring its use in DNA-encoded library synthesis and as a core structure for bifunctional degrader development. The compound's commercial availability (listed in 2024 catalogs from Sigma-Aldrich and Combi-Blocks) has accelerated investigative studies, with current pricing reflecting its high purity (>98% by HPLC) and specialized applications.